5-(6-Imidazol-1-yl-pyridin-2-yl)-4-methyl-thiazol-2-ylamine

• Molecular Formula: C12H11N5S
• Molecular Weight: 257.32 g/mol
• IUPAC Name: 5-(6-imidazol-1-ylpyridin-2-yl)-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H11N5S/c1-8-11(18-12(13)15-8)9-3-2-4-10(16-9)17-6-5-14-7-17/h2-7H,1H3,(H2,13,15)
• InChI Key: HCGSYZGGXFVTDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=NC(=CC=C2)N3C=CN=C3

Description

5-(6-Imidazol-1-yl-pyridin-2-yl)-4-methyl-thiazol-2-ylamine is a useful research compound. Its molecular formula is C12H11N5S and its molecular weight is 257.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Conc. HCl (0.3 ml) is added to a suspension of N-[5-(6-imidazol-1-yl-pyridin-2-yl)-4-methyl-thiazol-2-yl]-acetamide (30 mg) in ethanol (2 ml) at room temperature. The mixture is heated at reflux for 7 hours. Following cooing the mixture is partitioned between saturated aqueous NaHCO3 and CH2Cl2 containing 10% methanol and extracted a further 4×CH2Cl2 containing 10% methanol. Evaporation of the organic layers gives the title compound as a beige solid. 1H nmr (d4-methanol, 400 MHz) 8.50 (s, 1H), 7.94-7.86 (m, 2H), 7.45-7.37 (m, 2H), 7.16 (s, 1H), 2.51 (s, 3H).